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Compound of Interest

Compound Name: cadmium(2+),sulfate;octahydrate

Cat. No.: B090749

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the molecular weight of cadmium
sulfate octahydrate. It details the chemical formula, the atomic weights of its constituent
elements, and a step-by-step methodology for the calculation of its molecular weight. All
guantitative data is summarized in structured tables for clarity and ease of comparison.

Chemical Formula and Nomenclature

Cadmium sulfate octahydrate is an inorganic compound with the chemical formula
3CdS0a4-8H20.[1][2][3] It is a hydrate composed of cadmium sulfate and water in a 3:8 ratio.[1]
[3][4] The IUPAC name for this compound is tris(cadmium(2+));trisulfate;octahydrate.[4]

Molecular Weight

The molecular weight of cadmium sulfate octahydrate is 769.55 g/mol .[2][5] This value is
derived from the sum of the atomic weights of all atoms in the empirical formula.

Methodology for Molecular Weight Calculation

The molecular weight is calculated by the following procedure:

« Identify the constituent elements of the compound from its chemical formula (3CdS0Oa4-8H20).
The elements are Cadmium (Cd), Sulfur (S), Oxygen (O), and Hydrogen (H).
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e Determine the number of atoms for each element in the formula.

o

Cadmium (Cd): 3

[¢]

Sulfur (S): 3

[e]

Oxygen (0O): (3*4)+8=20

o

Hydrogen (H): 8 * 2 = 16
» Obtain the standard atomic weight for each element from authoritative sources.

o Calculate the total mass for each element by multiplying the number of atoms by its atomic
weight.

e Sum the total masses of all elements to determine the molecular weight of the compound.

The following diagram illustrates the workflow for this calculation.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Inputs

Chemical Formula Standard Atomic Weights
(3CdS0Oa4:8H20) (Cd, S, O, H)

Calculation Steps

1. Count Atoms
(Cdq, S, O, H)

2. Calculate Total Mass
for Each Element

3. Sum All Elemental Masses

Molecular Weight
(g/mol)

Click to download full resolution via product page

Diagram 1: Workflow for Molecular Weight Calculation.

Data Presentation: Atomic and Molecular Weights

The following tables provide a detailed breakdown of the atomic weights of the constituent
elements and their contribution to the total molecular weight of cadmium sulfate octahydrate.

Table 1: Standard Atomic Weights of Constituent Elements
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Standard Atomic Weight (

Element Symbol gimol )
Cadmium Cd 112.414[6][7]
Sulfur S 32.065[8]
Oxygen @) 15.999[9]
Hydrogen H 1.008[10][11]

Table 2: Calculation of Molecular Weight for 3CdSOa4-8H20

. ] Total Mass
. Atomic Weight ( L
Constituent Number of Atoms Contribution (
g/mol )

g/mol )
3 x Cadmium (Cd) 3 112.414 337.242
3 x Sulfur (S) 3 32.065 96.195
20 x Oxygen (O) 20 15.999 319.980
16 x Hydrogen (H) 16 1.008 16.128

Total Molecular
Weight

769.545

The calculated molecular weight of 769.545 g/mol is in close agreement with the published
value of 769.55 g/mol .

Structural Representation

The chemical formula 3CdS0Oa4-8H20 indicates a crystalline structure where three cadmium
sulfate units are associated with eight molecules of water of hydration. The diagram below
provides a conceptual representation of the components of cadmium sulfate octahydrate.
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Cadmium Sulfate Octahydrate (3CdSO4:8H20)

8 x Water (H20)

3 x Cadmium Sulfate (CdSOa4)
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Diagram 2: Composition of Cadmium Sulfate Octahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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